Cas no 2229295-43-4 (1-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)cyclopropane-1-carboxylic acid
• CAS No: 2229295-43-4
• MF: C₁₅H₁₈ClNO₄
• MW: 311.760723590851
• CID: 5810878
• PubChem ID: 165828641
• Update Time: 2025-05-23

1-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)cyclopropane-1-carboxylic acid
• 2229295-43-4
• EN300-1903823
• 1-(4-{[(tert-butoxy)carbonyl]amino}-2-chlorophenyl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C15H18ClNO4/c1-14(2,3)21-13(20)17-9-4-5-10(11(16)8-9)15(6-7-15)12(18)19/h4-5,8H,6-7H2,1-3H3,(H,17,20)(H,18,19)
• InChI Key： SKZSZKXBHMIIMG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1(C(=O)O)CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 311.0924357g/mol
• Monoisotopic Mass: 311.0924357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 1-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)cyclopropane-1-carboxylic acid

Introduction to 1-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)cyclopropane-1-carboxylic acid (CAS No. 2229295-43-4)

1-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)cyclopropane-1-carboxylic acid (CAS No. 2229295-43-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of cyclopropanecarboxylic acids, which are known for their strained three-membered ring structure, often contributing to enhanced reactivity and biological efficacy. The presence of a chlorophenyl group and an amino group protected by a tert-butoxycarbonyl (Boc) moiety further enhances its utility as a synthetic intermediate in drug development.

The Boc-protected amino group in this molecule is particularly noteworthy, as it provides stability under various reaction conditions while allowing for selective deprotection when needed. This feature makes it an invaluable building block in the synthesis of more complex peptides and proteins, where controlled functionalization is critical. The chlorophenyl ring introduces electrophilic characteristics, making the compound susceptible to nucleophilic substitution reactions, which can be exploited in medicinal chemistry to diversify the molecular library.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of cyclopropanecarboxylic acids as scaffolds for drug discovery. The strained ring structure of cyclopropane can induce conformational changes in target proteins, leading to improved binding affinity and selectivity. In particular, studies have shown that compounds incorporating cyclopropane moieties can exhibit potent activity against various enzymes and receptors implicated in diseases such as cancer, inflammation, and infectious disorders.

The 4-chlorophenyl substituent in 1-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)cyclopropane-1-carboxylic acid is another key feature that contributes to its pharmacological potential. Chlorophenyl groups are frequently found in bioactive molecules due to their ability to modulate electronic properties and interact with specific binding pockets in biological targets. For instance, derivatives of chlorophenyl-containing compounds have been reported to exhibit inhibitory effects on kinases and other enzymes involved in signal transduction pathways.

In the realm of drug development, this compound has been explored as a precursor for more complex molecules through various synthetic strategies. The cyclopropane ring can be functionalized at the carboxylic acid position or the amino group, allowing for further derivatization into amides, esters, or other pharmacologically relevant structures. Additionally, the presence of both chloro and Boc-protected functionalities provides multiple handles for sequential chemical modifications, making it a versatile tool in synthetic organic chemistry.

Recent publications have demonstrated the utility of this compound in the design of novel therapeutic agents. For example, researchers have investigated its potential as an intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The cyclopropane moiety has been shown to disrupt hydrophobic interactions within protein interfaces, while the chlorophenyl and Boc-amino groups allow for fine-tuning of physicochemical properties such as solubility and metabolic stability.

The role of tert-butoxycarbonyl (Boc) protection in this context cannot be overstated. Boc groups are widely used in peptide synthesis due to their stability under basic conditions while remaining removable under acidic conditions. This selectivity ensures that the amino group can be functionalized without affecting other reactive sites on the molecule. Moreover, Boc protection enhances handling stability during storage and transportation, making it a preferred choice for laboratory-scale applications.

From a computational perspective, virtual screening methods have been employed to identify potential hits based on structural similarity to known bioactive compounds. The scaffold of 1-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)cyclopropane-1-carboxylic acid has emerged as a promising candidate for further optimization through structure-based drug design (SBDD). Molecular dynamics simulations have revealed that this compound can adopt multiple conformations that may enhance its binding affinity to target proteins.

The synthesis of this compound typically involves multi-step reactions starting from commercially available precursors such as 2-chlorobenzamidine hydrochloride and cyclopropylmethyl bromide. Key steps include Boc protection of the amino group followed by nucleophilic substitution at the chloro-substituted aromatic ring. Advances in catalytic methods have enabled more efficient routes to these intermediates, reducing reaction times and improving yields.

In conclusion,1-(4-{(tert-butoxy)carbonylamino}-2-chlorophenyl)cyclopropane-1-carboxylic acid (CAS No. 2229295-43-4) represents a valuable asset in pharmaceutical research due to its unique structural features and synthetic versatility. Its incorporation into drug discovery programs holds promise for developing novel therapeutics targeting a wide range of diseases. As computational methods continue to advance, further exploration of this scaffold is anticipated to yield innovative molecular architectures with enhanced pharmacological properties.